Cas no 1216-37-1 (3-Azabicyclo[3.2.1]octane,1,8,8-trimethyl-3-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 3-Azabicyclo[3.2.1]octane,1,8,8-trimethyl-3-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 1216-37-1
• MF: C₁₇H₂₆ClN
• MW: 279.84804391861
• CID: 167192
• PubChem ID: 14628
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octane,1,8,8-trimethyl-3-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane,1,8,8-trimethyl-3-(phenylmethyl)-, hydrochloride (1:1)
• 3-benzyl-5,8,8-trimethyl-3-azoniabicyclo[3.2.1]octane,chloride
• 3-AZABICYCLO(3.2.1)OCTANE, 3-BENZYL-1,8,8-TRIMETHYL-, HYDROCHLORIDE
• 1216-37-1
• 3-Benzyl-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane hydrochloride

• Inchi： 1S/C17H25N.ClH/c1-16(2)15-9-10-17(16,3)13-18(12-15)11-14-7-5-4-6-8-14;/h4-8,15H,9-13H2,1-3H3;1H
• InChI Key： FRUKBHOPEVYPFX-UHFFFAOYSA-N
• SMILES： [Cl-].[NH+]1(CC2C=CC=CC=2)CC2CCC(C)(C1)C2(C)C

Computed Properties

• Exact Mass: 252.972
• Monoisotopic Mass: 279.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 5.9